Cas no 1351664-04-4 ((2E)-3-phenyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylprop-2-en-1-one hydrochloride)

• Product Name: (2E)-3-phenyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylprop-2-en-1-one hydrochloride
• CAS No: 1351664-04-4
• MF: C₁₅H₁₈ClF₃N₂O
• MW: 334.764433383942
• CID: 6486531
• Update Time: 2025-10-28

(2E)-3-phenyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylprop-2-en-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2E)-3-phenyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylprop-2-en-1-one hydrochloride
• (E)-3-phenyl-1-[4-(2,2,2-trifluoroethyl)piperazin-1-yl]prop-2-en-1-one:hydrochloride

• Inchi： 1S/C15H17F3N2O.ClH/c16-15(17,18)12-19-8-10-20(11-9-19)14(21)7-6-13-4-2-1-3-5-13;/h1-7H,8-12H2;1H/b7-6+;
• InChI Key： VXUDZSREXATISY-UHDJGPCESA-N
• SMILES： C(N1CCN(CC(F)(F)F)CC1)(=O)/C=C/C1=CC=CC=C1.[H]Cl

Additional information on (2E)-3-phenyl-1-4-(2,2,2-trifluoroethyl)piperazin-1-ylprop-2-en-1-one hydrochloride

Compound CAS No. 1351664-04-4: (2E)-3-phenyl-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)prop-2-en-1-one hydrochloride

The compound with CAS No. 1351664-04-4, commonly referred to as (2E)-3-phenyl-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)prop-2-en-1-one hydrochloride, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a piperazine ring substituted with a trifluoroethyl group and a phenyl-substituted enone moiety. The presence of these functional groups endows the molecule with intriguing chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to form hydrogen bonds and interact with biological targets. The trifluoroethyl group attached to the piperazine ring introduces a significant degree of electron-withdrawing inductive effects, which can modulate the electronic properties of the molecule. This makes it an attractive candidate for designing bioactive compounds with enhanced pharmacokinetic profiles. For instance, researchers have explored the use of this compound as a potential lead in the development of kinase inhibitors, where its ability to bind to ATP pockets has shown promising results.

The enone moiety in (2E)-3-phenyl-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)prop-2-en-1-one hydrochloride plays a critical role in its reactivity and selectivity. The conjugated system formed by the double bond and the ketone group facilitates various photochemical and electrochemical reactions, making it a valuable substrate for organic synthesis. Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically pure derivatives of this compound, which are essential for studying stereo-specific interactions in biological systems.

In terms of applications, this compound has been investigated for its potential use in fluorescence sensing and optoelectronic devices. The phenyl group contributes to its aromaticity and planarity, which are desirable properties for applications in organic light-emitting diodes (OLEDs) and sensors. Furthermore, its ability to undergo metal-mediated cross-coupling reactions has opened new avenues for constructing complex molecular architectures with tailored functionalities.

From a synthetic perspective, the preparation of (2E)-3-phenyl-1-(4-(2,2,2-trifluoroethyl)piperazin-1-yl)prop-2-en-1-one hydrochloride involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The optimization of reaction conditions has been a focal point for chemists aiming to improve yield and purity. Recent breakthroughs in catalytic methods have significantly streamlined the synthesis pathway, making it more accessible for large-scale production.

Looking ahead, the exploration of this compound's biological activity is expected to uncover new therapeutic opportunities. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in chronic inflammation. Additionally, its role as a scaffold for designing peptide mimetics has been explored, offering new possibilities in drug delivery systems.

In conclusion, CAS No. 1351664-04-4 represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation. As ongoing research continues to unravel its full potential, this compound is poised to play a pivotal role in shaping future advancements in science and technology.